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Compound of Interest

Compound Name: UWA-101
CAS No.: 1350821-24-7
Cat. No.: B1257170
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

UWA-101, an a-cyclopropyl analog of 3,4-methylenedioxymethamphetamine (MDMA), has
emerged as a promising research compound, notably for its potential therapeutic applications
in neurological disorders such as Parkinson's disease.[1][2][3] Unlike MDMA, UWA-101
exhibits a unique pharmacological profile as a selective serotonin-dopamine reuptake inhibitor
(SDRI) with reduced psychoactivity and neurotoxicity.[1][2][4] These characteristics make
UWA-101 a valuable tool for investigating the roles of the serotonin and dopamine systems in
various physiological and pathological processes. This document provides a detailed protocol
for the chemical synthesis of UWA-101 for research purposes, along with its biological context
and proposed mechanism of action.

Chemical Information
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Characteristic Value

1-(Benzo[d][1][2]dioxol-5-yl)-N-methyl-2-

UPAC Name cyclopropylethan-1-amine
Molecular Formula C13H17NO2

Molecular Weight 219.28 g/mol

CAS Number 1350821-24-7
Appearance Off-white to white solid
Purity (typical) >98%

Synthesis Protocol

The synthesis of UWA-101 is achieved through a two-step process. The first step involves the
synthesis of the precursor, piperonyl cyclopropyl ketone, followed by a reductive amination
reaction with methylamine to yield the final product.

Step 1: Synthesis of Piperonyl Cyclopropyl Ketone

This protocol is a representative procedure based on common organic synthesis
methodologies for analogous ketones.

Materials:

Piperonal (3,4-methylenedioxybenzaldehyde)

(Cyclopropyl)triphenylphosphonium bromide

Potassium tert-butoxide

Toluene, anhydrous

Dichloromethane (DCM)

Magnesium sulfate (MgSO4), anhydrous
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« Silica gel for column chromatography
e Hexane

o Ethyl acetate

Procedure:

» Wittig Reaction: To a stirred suspension of (cyclopropyl)triphenylphosphonium bromide (1.2
eq) in anhydrous toluene at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add
potassium tert-butoxide (1.2 eq) portion-wise.

« Stir the resulting orange-red ylide solution at 0 °C for 30 minutes.

e Add a solution of piperonal (1.0 eq) in anhydrous toluene dropwise to the ylide solution.

¢ Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

e Monitor the reaction by thin-layer chromatography (TLC).

o Upon completion, quench the reaction with saturated agueous ammonium chloride solution.
o Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

« Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel (eluting with a
hexane/ethyl acetate gradient) to afford 1-(benzo[d][1][2]dioxol-5-yl)cyclopropene.

» Oxidation (representative procedure): The resulting alkene can be oxidized to the
corresponding ketone. A common method is hydroboration-oxidation to the alcohol followed
by oxidation with a reagent like pyridinium chlorochromate (PCC) or a Swern oxidation.
Detailed experimental conditions for this step should be optimized by the researcher.

o The resulting piperonyl cyclopropyl ketone should be characterized by NMR and mass
spectrometry to confirm its identity and purity before proceeding.
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Step 2: Reductive Amination for UWA-101 Synthesis

This procedure is based on the frequently cited method for UWA-101 synthesis.[4]

Materials:

Piperonyl cyclopropyl ketone

Methylamine solution (e.g., 40% in water or 2M in THF)

Sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAC)3)
Methanol or Ethanol

Acetic acid (glacial)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Magnesium sulfate (MgSO4), anhydrous

Hydrochloric acid (HCI) in diethyl ether or isopropanol (for salt formation)

Procedure:

Dissolve piperonyl cyclopropyl ketone (1.0 eq) in methanol or ethanol in a round-bottom
flask.

Add methylamine solution (2.0-3.0 eq) to the flask.

Acidify the mixture to a pH of approximately 6-7 by the dropwise addition of glacial acetic
acid. This facilitates the formation of the intermediate imine.

Stir the mixture at room temperature for 1-2 hours to allow for imine formation.
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In a separate flask, dissolve sodium cyanoborohydride or sodium triacetoxyborohydride (1.5
eq) in the same solvent.

Slowly add the reducing agent solution to the imine mixture. The reaction is typically
exothermic, and the temperature should be monitored.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction progress by TLC or LC-MS.

Once the reaction is complete, quench the reaction by the slow addition of water.
Concentrate the mixture under reduced pressure to remove the bulk of the organic solvent.
Basify the aqueous residue with a saturated sodium bicarbonate solution to a pH of >9.
Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
filter.

Concentrate the filtrate under reduced pressure to obtain the crude UWA-101 freebase.

For purification and ease of handling, the hydrochloride salt is often prepared. Dissolve the
crude freebase in a minimal amount of a suitable solvent (e.g., diethyl ether or isopropanol)
and add a solution of HCI in the same solvent dropwise with stirring.

The UWA-101 hydrochloride salt will precipitate. Collect the solid by filtration, wash with cold
solvent, and dry under vacuum.

The final product should be characterized by *H NMR, 3C NMR, and mass spectrometry to
confirm its identity and purity.

Synthesis Workflow
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UWA-101 Synthesis Workflow
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Caption: Two-step synthesis of UWA-101 from piperonal.

Biological Context and Mechanism of Action

UWA-101 acts as a selective serotonin-dopamine reuptake inhibitor (SDRI).[1] It has a
significantly higher affinity for the dopamine transporter (DAT) and serotonin transporter (SERT)
compared to the norepinephrine transporter (NET).[2][4] This dual action leads to an increase
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in the extracellular concentrations of both dopamine and serotonin in the synaptic cleft, thereby
enhancing dopaminergic and serotonergic neurotransmission.

The a-cyclopropyl substitution is crucial for its unique pharmacological profile, as it reduces the
affinity for the 5-HT2A receptor, which is associated with the psychoactive effects of MDMA.[1]
The lack of significant interaction with the norepinephrine transporter may also contribute to its
reduced cardiovascular side effects compared to other stimulants.

Proposed Signaling Pathway

Proposed Mechanism of Action of UWA-101
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Caption: UWA-101 inhibits dopamine and serotonin reuptake.

Potential Research Applications

» Neurodegenerative Diseases: UWA-101 has been investigated for its potential to alleviate
the motor symptoms of Parkinson's disease, particularly in combination with L-DOPA
therapy.[2][4] Its ability to modulate both dopamine and serotonin systems may offer a more
comprehensive therapeutic approach.

¢ Mood and Anxiety Disorders: As a selective SDRI, UWA-101 can be a valuable tool to
dissect the roles of dopamine and serotonin in animal models of depression, anxiety, and
other affective disorders.

» Drug Abuse and Addiction: The unique pharmacological profile of UWA-101, with its reduced
abuse potential compared to MDMA, makes it a useful compound for studying the
neurobiological mechanisms of addiction and reward pathways.

Safety Precautions

UWA-101 is a research chemical and should be handled with appropriate safety precautions.
e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation, ingestion, and skin contact.
o Refer to the Safety Data Sheet (SDS) for detailed safety information.

« UWA-101 is a structural analog of a controlled substance in many jurisdictions. Researchers
should ensure they are in compliance with all local, state, and federal regulations regarding
the synthesis, possession, and use of this compound.

Disclaimer: This document is intended for informational purposes for research and
development professionals. The synthesis protocols are representative and may require

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body-img#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://pubmed.ncbi.nlm.nih.gov/22345403/
https://www.researchgate.net/publication/221842859_A_novel_MDMA_analogue_UWA-101_that_lacks_psychoactivity_and_cytotoxicity_enhances_L-DOPA_benefit_in_parkinsonian_primates
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-u-wa-101-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

optimization. All chemical syntheses should be performed by trained professionals in a suitably
equipped laboratory. The biological information provided is based on published research and
should not be considered as medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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